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Compound of Interest

Compound Name: 3-(Butylsulfanyl)phenol
CAS No.: 756895-79-1
Cat. No.: B7974244

Get Quote

This technical guide provides an in-depth safety and handling analysis of 3-(butylthio)phenol,

structured for researchers and drug development professionals.[1]

Important Regulatory Note: As of 2026, 3-(butylthio)phenol is primatrily a research-grade
intermediate and may not have a widely published, harmonized GHS classification in public
chemical inventories.[1] The safety data below is derived using Read-Across Toxicology from
structural analogs (e.g., 3-(methylthio)phenol, thiophenol) and Functional Group Analysis (FGA).
[1][2] Treat this compound with high precaution as a Toxic & Irritating Phenolic Sulfide.[1][2][3]

PART 1: CHEMICAL IDENTIFICATION &

SIGNIFICANCE[1][2]

1.1 Product Identity
¢ Chemical Name: 3-(Butylthio)phenol[1][2]
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» Synonyms:m-(Butylthio)phenol; 3-n-butylthiophenol; 1-hydroxy-3-(butylthio)benzene.[1]
o CAS Number: Not widely listed (Analog 3-(methylthio)phenol is CAS 1073-29-6).[1][2]

e Molecular Formula:

[1][2]

e Molecular Weight: 182.28 g/mol [1][2]

 Structural Character: A bifunctional aromatic scaffold containing a phenolic hydroxyl group
(hydrogen bond donor/acidic) and a meta-butylthio ether group (lipophilic/oxidizable).[1][2]

1.2 Research Context

In drug discovery, the 3-(butylthio)phenol motif is often utilized to modulate the lipophilicity
(LogP) of a drug candidate without significantly altering its steric bulk compared to other alkyl
chains.[1][2] The thioether linkage is metabolically active, capable of being oxidized to
sulfoxides or sulfones by cytochrome P450 enzymes, which is a critical consideration in ADME
(Absorption, Distribution, Metabolism, Excretion) profiling.[2]

PART 2: HAZARD IDENTIFICATION (GHS

Classification)
2.1 Classification Strategy (Read-Across)

Based on the toxicity profiles of phenol (systemic toxin, corrosive) and alkyl aryl sulfides
(irritants, stench), the following GHS classifications are assigned for risk management:
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Mechanistic
Hazard Class Category Hazard Statement .
Rationale
Phenolic absorption
o H301: Toxic if leading to uncoupling
Acute Toxicity (Oral) Cat3 o
swallowed.[1][3] of oxidative
phosphorylation.[1][2]
Synergistic effect of
) acidic phenol and
Skin H314: Causes severe ) N )
) o Cat 1B ) lipophilic butyl chain
Corrosion/Irritation skin burns.[1][2][3] )
enhancing dermal
penetration.[1][2]
) Corrosive nature of
H318: Causes serious ) ]
Eye Damage Catl the phenolic moiety.[1]
eye damage.[1][2]
[2]
H317: May cause Common to organic
Sensitization (Skin) Catl allergic skin reaction. sulfides and
[1112] thiophenols.[1][2]
H411: Toxic to aquatic  High LogP suggests
Aquatic Toxicity Cat2 life with long lasting bioaccumulation

effects.[1][2]

potential.[1][2]

2.2 Functional Group Hazard Analysis

The following diagram illustrates the causality between the chemical structure and the specific

safety risks.
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Figure 1: Structural Hazard Analysis linking functional groups to specific safety risks.[1][2]
PART 3: HANDLING & STORAGE PROTOCOLS

3.1 Engineering Controls

» Enclosure: Handle exclusively within a certified chemical fume hood. The thioether moiety
likely imparts a "garlic-like" or "burnt rubber" stench that can be detected at ppb levels.[1]

 Inert Atmosphere: Store and handle under Nitrogen or Argon.[1][2] The sulfur atom is
susceptible to oxidation by atmospheric oxygen to form the sulfoxide (

), which alters chemical potency.[1]

3.2 Personal Protective Equipment (PPE) Matrix
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Body Part PPE Recommendation Rationale

Standard latex is permeable to

. Nitrile (Double Gloving) or lipophilic sulfides.[1][2] Double
Viton gloving prevents breakthrough
of the phenol component.[1][2]
Required if fume hood
i containment is breached.[1][2]
) Full-face Respirator (ABEK )
Respiratory Filter) Phenol vapors are rapidly
absorbed through mucous
membranes.[1][2]
Safety glasses are insufficient
Eyes Chemical Goggles + Face against corrosive liquids that
Shield can cause permanent corneal
opacity.[1][2]
Impervious apron required for
Body Tyvek® Lab Coat

synthesis scales >5¢.[1][2]

3.3 Storage Compatibility[1]
o Store at: 2-8°C (Refrigerated).

e Segregate from:
o Oxidizing Agents: (e.g.,

, Nitric Acid) — Risk of exothermic sulfoxide/sulfone formation.[1][2]

o Strong Bases: Forms phenolate salts, increasing water solubility but maintaining toxicity.[2]

PART 4: EMERGENCY RESPONSE (Self-Validating

Protocols)
4.1 Spillage Response Workflow

The following decision tree guides the immediate response to a spill, prioritizing containment of

the "stench" and corrosive hazard.
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2. Treat with Bleach (10%) to oxidize sulfur 2. Activate Stench Protocol
3. Double bag as HazWaste 3. Call HazMat Team

Click to download full resolution via product page

Figure 2: Emergency Response Decision Tree. Note the use of Bleach (Hypochlorite) to
chemically neutralize the sulfide odor.[1][2]

4.2 First Aid Measures

e Skin Contact (Critical):
o Immediate Flush: Rinse with water for 15 minutes.[1][2]

o PEG Wash: If available, swab the area with Polyethylene Glycol 300 or 400 (PEG).[1][2]
Phenols are lipophilic; water alone often fails to remove them efficiently.[1][2] PEG acts as
a solvent to extract phenol from the skin pores.[1][2]

+ Eye Contact: Irrigate immediately for 30 minutes. Do not apply neutralizing agents.[1]

¢ Ingestion: Do NOT induce vomiting (corrosive risk). Administer 1-2 glasses of water if
conscious.[1]
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PART 5: PHYSICAL & CHEMICAL PROPERTIES
(Estimated)

Property Value (Estimated/Analog) Note

Viscous Liquid or Low-Melting Analog 3-(methylthio)phenol is

Physical State i -
Solid liquid.[1][2]

Higher than phenol (181°C)

Boiling Point ~280-300°C
due to S-butyl mass.[1][2]

Lipophilic butyl chain reduces

Solubility (Water Low (<1 g/L
Y ( ) (<19L) water solubility.[1][2]
- ] ) Soluble in DMSO, DCM,
Solubility (Organic) High
Methanol, Ethyl Acetate.[2]
Similar to phenol; sulfur is
pKa ~9.5-10.0 )
weakly electron-donating.[1][2]
o ] "Garlic", "Cabbage", or "Burnt
Odor Characteristic Sulfide

Rubber".[2]

PART 6: SYNTHESIS & REACTION SAFETY

For researchers synthesizing this compound:

Common Route: Reaction of 3-mercaptophenol with 1-bromobutane OR 3-bromophenol with
butanethiol.[1] Safety Critical Control Point:

e Base Selection: Reactions often use

or
in DMF.[1][2]

o Exotherm: Alkylation of thiolates is exothermic.[1][2] Add alkyl halide dropwise at 0°C.

e Quenching: Quench reaction mixtures with dilute bleach (
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) before rotary evaporation to prevent contaminating the rotovap and lab atmosphere with
sulfide stench.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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